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Compound of Interest

7-methoxy-1H-indole-2-
Compound Name:

carbaldehyde
CAS No.: 30464-91-6
Cat. No.: B1610037

Get Quote

Executive Summary & Chemical Profile

7-methoxy-1H-indole-2-carbaldehyde (CAS: 30464-91-6) is a substituted indole derivative
commonly used as a pharmaceutical intermediate. Its disposal requires strict adherence to
organic waste protocols, specifically managing the reactivity of the aldehyde functionality and
the electron-rich indole core.

Critical Safety Directive: Treat this compound as a Severe Eye Irritant and Potential Sensitizer.
Do not dispose of via municipal drainage.[1] Incineration is the only validated disposal method.

Chemical Identity Matrix
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Property Specification

Chemical Name 7-methoxy-1H-indole-2-carbaldehyde
CAS Number 30464-91-6

Molecular Formula C10HsNO:2

Molecular Weight 175.18 g/mol

Appearance Off-white to yellow/brown solid (typically)
Key Functional Groups Indole (Secondary Amine), Aldehyde (C-2)

o Organic Aldehyde; Air-sensitive (oxidizes to
Reactivity Class ] ]
carboxylic acid)

Hazard Identification & Risk Assessment

Before initiating disposal, you must classify the waste stream based on the compound's
specific hazards. The 7-methoxy substituent increases the electron density of the indole ring,
potentially increasing its reactivity toward oxidizers compared to unsubstituted indoles.

e Health Hazards (GHS):
o H315: Causes skin irritation.[2][3]
o H318/H319: Causes serious eye damage/irritation.[2]
o H335: May cause respiratory irritation.[2][3]

e Reactivity Hazards:

o Incompatibility: Violent reaction potential with strong oxidizing agents (e.g., nitric acid,
perchlorates, peroxides). The aldehyde group can undergo exothermic oxidation.

o Stability: Stable under recommended storage, but light and air sensitive.

Pre-Disposal: Segregation & Storage

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/7-Methoxy-1H-indole
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methoxy-1H-indole
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methoxy-1H-indole
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Proper segregation prevents "waste container incidents"—unintended reactions inside the
disposal drum.

Segregation Logic (The "Do Not Mix" List)

o NO Oxidizers: Never add this compound to waste containers holding Chromic acid, Nitric
acid, or Peroxides.

» NO Strong Bases: Aldehydes can undergo Cannizzaro reactions or polymerization in the
presence of strong bases (NaOH, KOH), generating heat.

o Container Choice: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal
containers if the waste stream is acidic.

Visualization: Waste Segregation Decision Tree
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Waste: 7-methoxy-1H-indole-2-carbaldehyde
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Figure 1: Decision logic for segregating indole-aldehyde waste streams to ensure compatibility
with commercial incineration protocols.

Disposal Procedures (Step-by-Step)
Protocol A: Solid Waste (Pure Compound)

Context: Disposal of expired shelf stock or excess solid reagent.

+ PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, N95
dust mask or fume hood operation.
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o Packaging: Place the solid material into a clear polyethylene bag. Seal with tape. Place this
bag into a second bag (secondary containment).

e Labeling: Attach a hazardous waste tag.
o Constituents: "7-methoxy-1H-indole-2-carbaldehyde"[4]
o Hazards: "Irritant,” "Toxic."
o Disposal Stream: Deposit in the Solid Hazardous Waste Drum destined for incineration.

o Note: Do not place in "Sharps" or "Biohazard" bins.

Protocol B: Liquid Waste (Reaction Mixtures)

Context: Disposal of mother liquors or reaction solvents containing the compound.

» Solvent Identification: Determine if the primary solvent is halogenated (e.g.,
Dichloromethane) or non-halogenated (e.g., Ethyl Acetate, Methanol).

» Neutralization (If necessary): If the solution is highly acidic or basic, neutralize to pH 5-9
before adding to the waste carboy to prevent drum corrosion or polymerization.

o Transfer: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated) using a
funnel to prevent splashing.

e Rinsing: Triple rinse the empty reaction vessel with a compatible solvent (e.g., acetone) and
add the rinsate to the same waste carboy.

Protocol C: Accidental Spill Cleanup

Context: A benchtop spill of 1-10g of solid powder.
¢ Isolate: Evacuate the immediate area (3-meter radius). Alert nearby personnel.

o PPE: Don chemical safety goggles and a half-face respirator (P100 cartridges) if dust is
airborne.
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» Containment: Cover the spill with a wet paper towel or an oil-impregnated sweeping
compound to suppress dust generation.

o Why? Dry sweeping generates dust aerosols which are respiratory irritants.
o Collection: Scoop the damp material into a wide-mouth jar or heavy-duty waste bag.
o Surface Decontamination: Wipe the surface with 10% soap solution followed by water.

 Verification: Check the area with a UV lamp (365 nm). Many indole derivatives fluoresce;
residual glow indicates incomplete cleanup.

Visualization: Spill Response Workflow
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Figure 2: Operational workflow for cleaning up solid indole aldehyde spills, prioritizing dust
suppression.

Regulatory Framework & Compliance

While 7-methoxy-1H-indole-2-carbaldehyde does not have a specific named RCRA listing (P-
or U-list), it is regulated based on its characteristics and the solvent matrix.

¢ RCRA Classification (USA):
o If dissolved in flammable solvents (Flash point < 60°C): D001 (Ignitable).

o If pure substance: Classify as Non-Regulated Chemical Waste unless toxicity
characteristic leaching procedure (TCLP) proves otherwise (unlikely for this specific
compound, but "Toxic" designation is best practice).

o EPA Disposal Method:
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o High-Temperature Incineration: The preferred method. The compound contains Nitrogen
(NOx generation potential), requiring incinerators with scrubbers.

o Prohibited: Do not dispose of in sanitary sewer systems.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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